Cas no 89310-63-4 (2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[2-(8-sulfo-2-naphthalenyl)diazenyl]-, sodium salt (1:3))

• Product Name: 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[2-(8-sulfo-2-naphthalenyl)diazenyl]-, sodium salt (1:3)
• CAS No: 89310-63-4
• MF: C₂₀H₁₅N₂NaO₁₁S₃
• MW: 578.524672746658
• CID: 604748
• Update Time: 2023-03-29

2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[2-(8-sulfo-2-naphthalenyl)diazenyl]-, sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonic acid,4,5-dihydroxy-3-[(8-sulfo-2-naphthalenyl)azo]-, trisodium salt
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[2-(8-sulfo-2-naphthalenyl)diazenyl]-, sodium salt (1:3)

• Inchi： 1S/C20H14N2O11S3.Na.H/c23-15-9-13(34(25,26)27)6-11-7-17(36(31,32)33)19(20(24)18(11)15)22-21-12-5-4-10-2-1-3-16(14(10)8-12)35(28,29)30;;/h1-9,23-24H,(H,25,26,27)(H,28,29,30)(H,31,32,33);;/b22-21+;;
• InChI Key： GKAXGNHVMQOWFY-ZPZFBZIMSA-N
• SMILES： OC1=C(C(S(O)(=O)=O)=CC2=CC(S(O)(=O)=O)=CC(O)=C12)/N=N/C1C=CC2=CC=CC(S(O)(=O)=O)=C2C=1.[NaH]